Cas no 164650-54-8 ((2R,3R)-2-(2,4-Difluorophenyl)-3-(3-methylenepiperidin-1-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol)

• Product Name: (2R,3R)-2-(2,4-Difluorophenyl)-3-(3-methylenepiperidin-1-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol
• CAS No: 164650-54-8
• MF: C₁₈H₂₂F₂N₄O
• MW: 348.390290737152
• CID: 5579705
• Update Time: 2025-07-01

(2R,3R)-2-(2,4-Difluorophenyl)-3-(3-methylenepiperidin-1-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-2-(2,4-Difluorophenyl)-3-(3-methylenepiperidin-1-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol
• 1-Piperidineethanol, α-(2,4-difluorophenyl)-β-methyl-3-methylene-α-(1H-1,2,4-triazol-1-ylmethyl)-, (αR,βR)-

• Inchi： 1S/C18H22F2N4O/c1-13-4-3-7-23(9-13)14(2)18(25,10-24-12-21-11-22-24)16-6-5-15(19)8-17(16)20/h5-6,8,11-12,14,25H,1,3-4,7,9-10H2,2H3/t14-,18-/m1/s1
• InChI Key： KBNMXPOMEKKUBK-RDTXWAMCSA-N
• SMILES： N1([C@H](C)[C@@](C2=CC=C(F)C=C2F)(CN2C=NC=N2)O)CCCC(=C)C1

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 512.2±60.0 °C(Predicted)
• pka: 11.91±0.29(Predicted)

Additional information on (2R,3R)-2-(2,4-Difluorophenyl)-3-(3-methylenepiperidin-1-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol

Compound CAS No 164650-54-8: (2R,3R)-2-(2,4-Difluorophenyl)-3-(3-methylenepiperidin-1-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol

The compound with CAS No 164650-54-8, named (2R,3R)-2-(2,4-Difluorophenyl)-3-(3-methylenepiperidin-1-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol, is a highly specialized organic molecule with a complex structure and potential applications in various fields of chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its distinctive chemical properties and reactivity.

The structure of this compound includes several key components: the (2R,3R) stereochemistry at the butanediol backbone, the (2,4-difluorophenyl) group attached at position 2, the (3-methylenepiperidin-1-yl) substituent at position 3, and the (1H-1,2,4-triazol) group at position 1. These groups are strategically positioned to influence the molecule's physical properties and biological activity.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The presence of a triazole ring suggests potential applications in medicinal chemistry due to its known ability to act as a bioisostere or to facilitate hydrogen bonding interactions. Additionally, the difluorophenyl group is often associated with enhanced pharmacokinetic properties such as improved solubility and bioavailability.

The methylenepiperidine moiety adds rigidity and structural complexity to the molecule. This feature can be advantageous in designing molecules with specific conformational preferences or in creating macrocyclic structures for applications in supramolecular chemistry. Furthermore, the stereochemistry at positions 2 and 3 plays a critical role in determining the compound's interactions with biological targets such as enzymes or receptors.

From a synthetic perspective, this compound represents a challenging target due to its multiple stereocenters and functional groups. Advanced techniques such as enantioselective catalysis or asymmetric synthesis are likely employed to construct its complex framework efficiently. The synthesis of such molecules often requires meticulous planning to ensure high yields and excellent stereochemical control.

Recent research has also explored the use of similar compounds in materials science. The combination of aromatic rings with nitrogen-containing heterocycles can lead to materials with unique electronic properties or self-assembling behaviors. For instance, triazole-containing polymers have been investigated for their potential use in organic electronics or stimuli-responsive materials.

In terms of biological activity, compounds like this one are often tested for their ability to modulate cellular pathways or inhibit specific enzymes. Given its structural complexity and functional diversity, this compound could serve as a lead molecule for developing novel therapeutics targeting various diseases such as cancer or neurodegenerative disorders.

The study of such compounds also contributes to our understanding of molecular recognition and supramolecular chemistry. The interplay between different functional groups can provide insights into how molecules self-assemble or interact with external stimuli like light or pH changes.

In conclusion, CAS No 164650–54–8 represents a sophisticated organic molecule with significant potential across multiple disciplines. Its intricate structure and functional groups make it an interesting subject for both fundamental research and applied development. As ongoing studies continue to uncover new applications for similar compounds